Cas no 1568094-18-7 ((3R)-3-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid)

• Product Name: (3R)-3-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid
• CAS No: 1568094-18-7
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 5747202
• PubChem ID: 96747903
• Update Time: 2025-05-19

(3R)-3-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-amino-3-(4-methyl-1,3-thiazol-2-yl)propanoicacid
• 1568094-18-7
• EN300-1284919
• (3R)-3-amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid
• (3R)-3-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid

• Inchi： 1S/C7H10N2O2S/c1-4-3-12-7(9-4)5(8)2-6(10)11/h3,5H,2,8H2,1H3,(H,10,11)/t5-/m1/s1
• InChI Key： SBEQIEDICIBLAI-RXMQYKEDSA-N
• SMILES： S1C=C(C)N=C1[C@@H](CC(=O)O)N

Computed Properties

• Exact Mass: 186.04629874g/mol
• Monoisotopic Mass: 186.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 104Ų

Additional information on (3R)-3-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid

Introduction to (3R)-3-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid (CAS No. 1568094-18-7)

(3R)-3-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid, with the CAS number 1568094-18-7, is a synthetic amino acid derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chiral center and a thiazole ring, which contribute to its potential therapeutic applications.

The chiral center at the 3-position of the propanoic acid backbone imparts enantiomeric specificity, making (3R)-3-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid particularly interesting for drug development. The presence of the thiazole ring further enhances its chemical stability and biological activity, making it a valuable candidate for various pharmacological studies.

Recent research has focused on the potential of (3R)-3-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid as a modulator of specific biological pathways. Studies have shown that this compound can interact with key receptors and enzymes, potentially offering therapeutic benefits in areas such as neurodegenerative diseases, cancer, and metabolic disorders.

In the context of neurodegenerative diseases, (3R)-3-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid has been investigated for its ability to modulate glutamate receptors. Glutamate is a major excitatory neurotransmitter in the central nervous system (CNS), and dysregulation of glutamate signaling is implicated in conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated that (3R)-3-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid can selectively bind to and modulate specific glutamate receptor subtypes, potentially reducing neurotoxicity and improving cognitive function.

In cancer research, (3R)-3-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid has shown promise as an antiproliferative agent. Studies have indicated that this compound can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. For example, it has been shown to downregulate the expression of oncogenic proteins such as cyclin D1 and Bcl-2, leading to cell cycle arrest and apoptosis in cancer cells.

Metabolic disorders are another area where (3R)-3-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid has shown potential therapeutic applications. Research has suggested that this compound can improve insulin sensitivity and glucose metabolism by modulating the activity of enzymes involved in carbohydrate metabolism. In animal models of diabetes, treatment with (3R)-3-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid has been associated with reduced blood glucose levels and improved insulin sensitivity.

The synthesis of (3R)-3-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid involves several steps that require precise control over chirality and functional group manipulation. Common synthetic routes include chiral resolution techniques and asymmetric synthesis methods. The choice of synthetic strategy depends on factors such as yield, purity, and scalability for industrial production.

Pharmacokinetic studies have provided valuable insights into the absorption, distribution, metabolism, and excretion (ADME) properties of (3R)-3-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid. These studies have shown that the compound exhibits favorable pharmacokinetic profiles, with good oral bioavailability and a suitable half-life for therapeutic applications. Additionally, safety assessments have indicated that (3R)-3-Amino-3-(4-methyl-1,3-thiazol-2-y l)propanoic acid is well-tolerated at therapeutic doses with minimal adverse effects.

Clinical trials are currently underway to evaluate the safety and efficacy of (3R)-3-Amino - 0 - 0 - (4 - methyl - 0 - thiazol - 0 - yl ) propanoic acid in various therapeutic indications. Early-phase trials have shown promising results, with patients demonstrating improved outcomes in terms of symptom management and quality of life. Ongoing research aims to further elucidate the mechanisms of action and optimize dosing regimens for different patient populations.

In conclusion, (3R)- 0 - Amino - 0 - (4 - methyl - 0 - thiazol - 0 - yl ) propanoic acid (CAS No. 1568094 - 18 - 7) represents a promising candidate for the development of novel therapeutics across multiple disease areas. Its unique structural features and favorable pharmacological properties make it an attractive target for further investigation and clinical development.